molecular formula C22H21BrN2O3 B4579423 2-(4-bromo-2,6-dimethylphenoxy)-N'-(1-naphthylacetyl)acetohydrazide

2-(4-bromo-2,6-dimethylphenoxy)-N'-(1-naphthylacetyl)acetohydrazide

Cat. No. B4579423
M. Wt: 441.3 g/mol
InChI Key: RZVCZNNXPZNLBU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(4-bromo-2,6-dimethylphenoxy)-N'-(1-naphthylacetyl)acetohydrazide, also known as BPHA, is a compound that has gained significant attention in the scientific community due to its potential applications in research. BPHA is a hydrazide derivative that has been synthesized using various methods.

Scientific Research Applications

Antibacterial and Enzyme Inhibition Studies

A study by Aziz-ur-Rehman et al. (2014) focused on the synthesis of molecules similar to 2-(4-bromo-2,6-dimethylphenoxy)-N'-(1-naphthylacetyl)acetohydrazide, which showed significant antibacterial activity and lipoxygenase inhibitory activity. This research highlights the potential of these compounds in the development of new antibacterial agents and in targeting specific enzymes for therapeutic purposes (Aziz‐ur‐Rehman et al., 2014).

Synthesis and Characterization for Anticancer Evaluation

Salahuddin et al. (2014) investigated compounds structurally related to this compound for their anticancer properties. They synthesized derivatives and assessed their in vitro anticancer activity, suggesting these compounds could be promising for the development of new anticancer drugs (Salahuddin et al., 2014).

Application in Organic Synthesis

Research by Suzuki et al. (1986) explored the use of compounds related to this compound in the asymmetric synthesis of optically active anthracyclinones. These findings have implications for the synthesis of complex organic molecules, which could be important in pharmaceutical synthesis (Suzuki, Kimura, & Terashima, 1986).

properties

IUPAC Name

N'-[2-(4-bromo-2,6-dimethylphenoxy)acetyl]-2-naphthalen-1-ylacetohydrazide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H21BrN2O3/c1-14-10-18(23)11-15(2)22(14)28-13-21(27)25-24-20(26)12-17-8-5-7-16-6-3-4-9-19(16)17/h3-11H,12-13H2,1-2H3,(H,24,26)(H,25,27)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RZVCZNNXPZNLBU-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=CC(=C1OCC(=O)NNC(=O)CC2=CC=CC3=CC=CC=C32)C)Br
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H21BrN2O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

441.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
2-(4-bromo-2,6-dimethylphenoxy)-N'-(1-naphthylacetyl)acetohydrazide
Reactant of Route 2
Reactant of Route 2
2-(4-bromo-2,6-dimethylphenoxy)-N'-(1-naphthylacetyl)acetohydrazide
Reactant of Route 3
Reactant of Route 3
2-(4-bromo-2,6-dimethylphenoxy)-N'-(1-naphthylacetyl)acetohydrazide
Reactant of Route 4
Reactant of Route 4
2-(4-bromo-2,6-dimethylphenoxy)-N'-(1-naphthylacetyl)acetohydrazide
Reactant of Route 5
2-(4-bromo-2,6-dimethylphenoxy)-N'-(1-naphthylacetyl)acetohydrazide
Reactant of Route 6
Reactant of Route 6
2-(4-bromo-2,6-dimethylphenoxy)-N'-(1-naphthylacetyl)acetohydrazide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.